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Compound of Interest

Compound Name: Chloromethyl pivalate

Cat. No.: B041491

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and disposal of Chloromethyl
pivalate (POM-CI) waste. Adherence to these guidelines is critical to ensure personnel safety
and environmental compliance.

Frequently Asked Questions (FAQs)

??7?+ question "What is Chloromethyl pivalate and what are its primary hazards?"

??7?+ question "What is the recommended method for disposing of Chloromethyl pivalate

waste?"

??7?+ question "What materials are incompatible with Chloromethyl pivalate?"
???+ question "How should | dispose of empty Chloromethyl pivalate containers?"
???+ question "What should | do in case of a small spill?"

Data Presentation
Table 1: Summary of Chloromethyl Pivalate Hazards
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Property Description Citations
CAS Number 18997-19-8 [1]
Molecular Formula C6H11CIO2 [1]

Appearance

Clear, colorless liquid

[1](2]

Primary Hazards

Flammable liquid (Category 3),
Corrosive (Causes severe skin

and eye burns), Lachrymator

[1]

Flash Point 40 °C (104 °F) [3]
Thermal decomposition can
produce irritating gases and
Decomposition vapors, including carbon [11[4113]

monoxide, carbon dioxide, and

hydrogen chloride gas.

Table 2: Chemical Incompatibility
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Incompatible

. Specific Examples Potential Hazard Citations
Material Class
Strong Oxidizing Peroxides, Nitrates, Fire and explosion (2]
Agents Perchlorates risk.

Vigorous reaction,

) Sulfuric Acid,
Strong Acids ) . release of heat and [1][3]
Hydrochloric Acid )
toxic fumes.
Sodium Hydroxide, Vigorous reaction,
Strong Bases [11[3]

Potassium Hydroxide release of heat.

) ) ) Exothermic and
Strong Reducing Hydrides, Alkali _ ,
potentially violent [1][3]
Agents Metals )
reactions.

Hydrolysis can occur,
. L potentially producing
Moisture/Water Humid air, water [51[6]
other hazardous by-

products.

Troubleshooting Guide for Disposal

Problem: My waste disposal provider requires pre-treatment or neutralization of waste. Can |
neutralize Chloromethyl pivalate?

Solution: No, you should not attempt to neutralize Chloromethyl pivalate waste in the lab. It is
incompatible with strong acids and bases, and any attempt at neutralization can cause a
vigorous, exothermic reaction, releasing toxic hydrogen chloride gas.[1][4][3] The standard and
required disposal method is high-temperature incineration by a licensed facility that can handle
flammable and corrosive liquids.[5][7] You must communicate the chemical's properties and
hazards accurately to your disposal provider.

Problem: | have a solution of Chloromethyl pivalate mixed with other solvents. How does this
impact disposal?

Solution: The entire mixture must be treated as hazardous waste. You must declare all
components of the waste stream to your disposal company. The flammability and corrosivity of
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Chloromethyl pivalate will likely dictate the disposal protocol for the mixture. Do not mix
Chloromethyl pivalate waste with incompatible materials (see Table 2) in the same waste
container.[1][3]

Problem: I've noticed pressure buildup in the waste container during storage. What should |
do?

Solution: Pressure buildup can be a sign of a chemical reaction or decomposition, possibly due
to contamination with incompatible substances like moisture.[5] Store the container in a cool,
well-ventilated area, away from ignition sources.[3] If you can do so safely, periodically vent the
container in a chemical fume hood. Ensure you are using a container designed for flammable
and potentially corrosive waste. Inform your environmental health and safety office
immediately.

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup Procedure

Objective: To safely clean and contain a small spill (less than 100 mL) of Chloromethyl
pivalate.

Materials:

Personal Protective Equipment (PPE): Chemical safety goggles, face shield, chemical-
resistant gloves (e.g., nitrile), lab coat, and appropriate respiratory protection.[8]

« Inert, non-combustible absorbent material (e.g., vermiculite, sand, cat litter).[3][9]
e Spark-proof tools (e.g., plastic scoop or dustpan).[3]

o Adesignated, sealable hazardous waste container, properly labeled.[1]

o Decontamination solution (e.g., mild soap and water).[10]

Methodology:

o Alert & Evacuate: Immediately alert personnel in the area. Evacuate non-essential
personnel.[10]
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o Ventilate & Isolate: Work in a well-ventilated area or fume hood. Remove all sources of
ignition (e.g., turn off hot plates, unplug equipment).[3]

e Don PPE: Put on all required personal protective equipment.

o Contain Spill: Create a dike around the spill's outer edges using the absorbent material to
prevent it from spreading.[9]

o Absorb Spill: Gently cover the spill with the inert absorbent material, working from the
outside edges toward the center.[9] Ensure all the liquid is absorbed.

o Collect Residue: Using spark-proof tools, carefully scoop the absorbed material into the
designated hazardous waste container.[3]

o Seal & Label: Securely seal the container and attach a hazardous waste label with all
required information.

o Decontaminate: Clean the spill area and any contaminated equipment with a mild detergent
solution, followed by water.[10] Place all cleaning materials (e.g., paper towels, contaminated
gloves) into the waste container.

» Dispose: Arrange for the disposal of the waste container through your institution's
environmental health and safety department or a licensed waste contractor.[11]

Protocol 2: Waste Segregation and Collection for
Disposal

Objective: To properly collect and store Chloromethyl pivalate waste pending disposal.
Materials:

o Adesignated and compatible hazardous waste container (e.g., glass or other approved
container for flammable, corrosive liquids).

e Hazardous waste labels.

e Secondary containment bin.
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Methodology:

» Dedicate Container: Use a dedicated waste container specifically for Chloromethyl pivalate
and compatible waste streams.

e Avoid Mixing:DO NOT mix Chloromethyl pivalate waste with incompatible chemicals as
listed in Table 2.[1][3]

o Labeling: Immediately label the waste container with "Hazardous Waste," "Chloromethyl
pivalate,” and other required information as per your local regulations.

e Secure Closure: Keep the container tightly closed when not in use.[8]

o Safe Storage: Store the sealed waste container in a designated satellite accumulation area
that is cool, dry, and well-ventilated.[3] The storage area should be designated for flammable
and corrosive materials and should be away from heat and ignition sources.[1]

o Use Secondary Containment: Place the waste container inside a larger, chemically resistant
secondary containment bin to catch any potential leaks.

e Arrange Pickup: Once the container is full or reaches your institution's storage time limit,
contact your environmental health and safety office to arrange for pickup and final disposal.

Visualizations
Logical Workflow for Waste Disposal
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Logical Workflow for Chloromethyl Pivalate Waste Disposal

Waste Generation
(e.g., reaction quench, rinsate)

Segregate in Labeled,
Compatible Container

Store in Designated Flammable/
Corrosive Storage Area

Contact Licensed
Disposal Facility

Provide SDS & Waste Profile

Arrange for Pickup/Transport

Final Disposal:
High-Temperature Incineration
with Afterburner & Scrubber

Click to download full resolution via product page

Caption: Workflow for proper disposal of Chloromethyl pivalate waste.
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Spill Response Decision Tree

Spill Response Decision Tree
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Caption: Decision tree for responding to a Chloromethyl pivalate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Disposal of Chloromethyl
Pivalate Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041491#disposal-of-chloromethyl-pivalate-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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